Low-temperature water–gas shift reaction over gold deposited on TiO2
Chemical Communications Pub Date: DOI: 10.1039/A606192C
Abstract
Gold exhibits very high catalytic activities, comparable with that of a
conventional Cu/ZnO/Al
2
O
3
catalyst, for forward and
reverse water–gas shift reactions when supported on titanium oxide
by the deposition–precipitation method.
Recommended Literature
- [1] A highly stretchable, self-adhesive, anti-freezing, and highly sensitive dual-network conductive hydrogel sensor for multifunctional electronic skin†
- [2] Back cover
- [3] Identification of optimally stable nanocluster geometries via mathematical optimization and density-functional theory†
- [4] From plasmon-induced luminescence enhancement in gold nanorods to plasmon-induced luminescence turn-off: a way to control reshaping†
- [5] Improved myocardial performance in infarcted rat heart by injection of disulfide-cross-linked chitosan hydrogels loaded with basic fibroblast growth factor†
- [6] Hydrogen-bonded ring closing and opening of protonated methanol clusters H+(CH3OH)n (n = 4–8) with the inert gas tagging†
- [7] Sequence-specific synthesis of macromolecules using DNA-templated chemistry†‡
- [8] Back cover
- [9] Synthesis and non-linear optical characterization of novel borinate derivatives of cinnamaldehyde†
- [10] Magnetite ferrofluids stabilized by sulfonato-calixarenes†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 109882-76-0
